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Compound of Interest

Compound Name: Rhombifoline

Cat. No.: B1217194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and isolation of the

quinolizidine alkaloid, Rhombifoline, from the plant species Anagyris foetida. The document

details the experimental protocols for extraction and purification and presents the

corresponding quantitative and spectroscopic data. This guide is intended to serve as a

valuable resource for researchers in natural product chemistry, pharmacology, and drug

development.

Introduction
Anagyris foetida L. is a medicinal plant that has been a source of various alkaloids. Among

these, Rhombifoline was isolated for the first time from the leaves and stems of Anagyris

foetida indigenous to Saudi Arabia.[1][2] This discovery, along with the isolation of 5,6-

dehydrolupanine and five other previously identified alkaloids (N-methylcytisine, sparteine,

anagyrine, lupanine, and cytisine), has contributed to the phytochemical understanding of this

plant species.[1][3] The characterization of these compounds was accomplished using a

combination of spectroscopic methods.[1][2]

Experimental Protocols
The following sections detail the methodology employed for the extraction and isolation of

Rhombifoline from Anagyris foetida.
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Plant Material and Extraction of Total Alkaloids
The initial step involves the processing of the plant material to obtain a crude alkaloid extract.

Plant Material Preparation: Dried and powdered leaves and stems (3 kg) of Anagyris foetida

were used as the starting material.[3]

Defatting: The powdered plant material was first defatted using petroleum ether (60-80°C).[3]

Extraction: The defatted powder was then exhaustively extracted with methanol (MeOH)

using a Soxhlet apparatus. The methanolic extract was evaporated under reduced pressure

at 40°C to yield a semisolid residue (630 g).[3]

Acid-Base Extraction: The residue was dissolved in chloroform (CHCl₃) and extracted with a

2% citric acid solution until the aqueous layer tested negative for alkaloids. The combined

acidic aqueous extracts were made alkaline (pH 8-9) with ammonium hydroxide (NH₄OH)

and subsequently extracted three times with CHCl₃. The combined chloroform extracts were

evaporated under reduced pressure to yield the crude total alkaloids (160 g).[3]

Isolation of Rhombifoline
The crude alkaloid mixture was subjected to chromatographic techniques to isolate the

individual compounds.

Column Chromatography: A portion of the crude alkaloid extract was chromatographed on a

silica gel column.

Flash Chromatography: A fraction weighing 37 g, eluted with 2% MeOH in dichloromethane

(CH₂Cl₂), was further purified by flash chromatography on a silica gel column (20 x 2.8 cm).

The elution was carried out with CH₂Cl₂ containing increasing amounts of MeOH (0-5%), and

6 ml fractions were collected.[3]

Isolation: Rhombifoline (43 mg) was obtained from fractions 32-48.[3]

Quantitative Data
The following table summarizes the quantitative data from the isolation process.
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Parameter Value Reference

Starting Plant Material (dried) 3 kg [3]

Crude Total Alkaloid Yield 160 g [3]

Isolated Rhombifoline Yield 43 mg [3]

Yield of Rhombifoline from

Plant Material
0.0014% [3]

Spectroscopic Characterization of Rhombifoline
The structure of the isolated Rhombifoline was confirmed by various spectroscopic methods.

Spectroscopic Data Observed Characteristics Reference

UV (EtOH) λmax
232, 306 nm (suggesting a

pyridone moiety)
[3]

IR νmax

2760-2790 cm⁻¹ (trans-

quinolizidine), 1650 cm⁻¹

(lactam carbonyl), 1560 cm⁻¹

(conjugated double bond)

[3]

¹H-NMR
Data reported for the first time

in the cited study.
[1]

¹³C-NMR
Data reported for the first time

in the cited study.
[1]

Mass Spectrometry Data used for characterization. [1]

Experimental and Logical Workflows
The following diagrams illustrate the workflow for the isolation of Rhombifoline and a

generalized signaling pathway for quinolizidine alkaloids.

Figure 1: Experimental workflow for the isolation of Rhombifoline.
Figure 2: Generalized signaling pathway for quinolizidine alkaloids.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.researchgate.net/profile/Shaza-Aly/post/What-is-the-best-method-and-solvent-for-isolation-of-alkaloids-from-leaves/attachment/5f6e5a48e66b860001a45682/AS%3A939759744589824%401601067591818/download/Al-Azizi1994_Article_RhombifolineAnd56-dehydrolupan.pdf
https://www.researchgate.net/profile/Shaza-Aly/post/What-is-the-best-method-and-solvent-for-isolation-of-alkaloids-from-leaves/attachment/5f6e5a48e66b860001a45682/AS%3A939759744589824%401601067591818/download/Al-Azizi1994_Article_RhombifolineAnd56-dehydrolupan.pdf
https://www.researchgate.net/profile/Shaza-Aly/post/What-is-the-best-method-and-solvent-for-isolation-of-alkaloids-from-leaves/attachment/5f6e5a48e66b860001a45682/AS%3A939759744589824%401601067591818/download/Al-Azizi1994_Article_RhombifolineAnd56-dehydrolupan.pdf
https://www.researchgate.net/profile/Shaza-Aly/post/What-is-the-best-method-and-solvent-for-isolation-of-alkaloids-from-leaves/attachment/5f6e5a48e66b860001a45682/AS%3A939759744589824%401601067591818/download/Al-Azizi1994_Article_RhombifolineAnd56-dehydrolupan.pdf
https://www.benchchem.com/product/b1217194?utm_src=pdf-body
https://www.benchchem.com/product/b1217194?utm_src=pdf-body
https://www.researchgate.net/profile/Shaza-Aly/post/What-is-the-best-method-and-solvent-for-isolation-of-alkaloids-from-leaves/attachment/5f6e5a48e66b860001a45682/AS%3A939759744589824%401601067591818/download/Al-Azizi1994_Article_RhombifolineAnd56-dehydrolupan.pdf
https://www.researchgate.net/profile/Shaza-Aly/post/What-is-the-best-method-and-solvent-for-isolation-of-alkaloids-from-leaves/attachment/5f6e5a48e66b860001a45682/AS%3A939759744589824%401601067591818/download/Al-Azizi1994_Article_RhombifolineAnd56-dehydrolupan.pdf
https://pubmed.ncbi.nlm.nih.gov/10319146/
https://pubmed.ncbi.nlm.nih.gov/10319146/
https://pubmed.ncbi.nlm.nih.gov/10319146/
https://www.benchchem.com/product/b1217194?utm_src=pdf-body
https://www.benchchem.com/product/b1217194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity
While specific studies on the signaling pathways of Rhombifoline are limited, research on the

broader class of quinolizidine alkaloids from Anagyris foetida indicates their affinity for nicotinic

and muscarinic acetylcholine receptors.[4] The α-pyridone structure, present in compounds like

N-methylcytisine and cytisine found alongside Rhombifoline, shows high affinity for the

nicotinic receptor.[4] Further research is warranted to elucidate the specific biological activities

and potential therapeutic applications of Rhombifoline. The plant Anagyris foetida itself has

been studied for its antioxidant and antifungal properties, though these activities are attributed

to the combined effect of its various constituents.[5][6]

Conclusion
The isolation and characterization of Rhombifoline from Anagyris foetida represent a

significant contribution to the field of natural product chemistry. The detailed experimental

protocols and spectroscopic data provided in this guide offer a solid foundation for further

research into the pharmacological properties and potential applications of this quinolizidine

alkaloid. Future investigations should focus on elucidating the specific molecular targets and

signaling pathways of Rhombifoline to fully understand its biological significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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